Gemfibrozil Acyl-beta-D-Glucuronide

• CAS No.: 91683-38-4
• Product Name: Gemfibrozil Acyl-beta-D-Glucuronide
• Molecular Formula: C21H30O9
• Molecular Weight: 426.5 g/mol
• IUPAC Name: (2S,3S,4S,5R,6S)-6-[5-(2,5-dimethylphenoxy)-2,2-dimethylpentanoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• Standard InChI: InChI=1S/C21H30O9/c1-11-6-7-12(2)13(10-11)28-9-5-8-21(3,4)20(27)30-19-16(24)14(22)15(23)17(29-19)18(25)26/h6-7,10,14-17,19,22-24H,5,8-9H2,1-4H3,(H,25,26)/t14-,15-,16+,17-,19-/m0/s1
• Standard InChIKey: CJMNXSKEVNPQOK-LVEJAMMSSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)C)OCCCC(C)(C)C(=O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O
• SMILES: CC1=CC(=C(C=C1)C)OCCCC(C)(C)C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCCCC(C)(C)C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O
• Appearance: Off-White to Pale Yellow Solid
• Melting Point: >103°C
• Description: Gemfibrozil Acyl-beta-D-Glucuronide is the major metabolite of Gemfibrozil. It can be oxidized to a benzyl radical intermediate which binds to the γ-meso position of heme.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 1-O-Gemfibrozil-beta-D-glucuronide; (2S,3S,4S,5R,6S)-6-[5-(2,5-Dimethylphenoxy)-2,2-Dimethyl-Pentanoyl]Oxy-3,4,5-Trihydroxy-Tetrahydropyran-2-Carboxylic Acid; Gemfibrozil 1-O-b-Glucuronide; Gemfibrozilb-D-glucuronide; gemfibrozil 1-O-acylglucuronide; 1-[5-(2,5
• PubChem Compound: 88127
• Last Modified: Nov 11 2021